![molecular formula C14H21Cl2NO B1466420 3-[4-(tert-Butyl)-2-chlorophenoxy]pyrrolidine hydrochloride CAS No. 1220035-98-2](/img/structure/B1466420.png)
3-[4-(tert-Butyl)-2-chlorophenoxy]pyrrolidine hydrochloride
Overview
Description
“3-[4-(tert-Butyl)-2-chlorophenoxy]pyrrolidine hydrochloride” is a chemical compound that contains a pyrrolidine ring . The pyrrolidine ring is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . This compound also contains a tert-butyl group and a chlorophenoxy group.
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyrrolidine ring, a tert-butyl group, and a chlorophenoxy group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the searched resources, pyrrolidine derivatives are known to undergo various chemical reactions .Scientific Research Applications
Enantioselective Synthesis
A practical asymmetric synthesis approach utilizes a nitrile anion cyclization strategy to synthesize N-tert-butyl disubstituted pyrrolidines, demonstrating a high efficiency in the creation of 1-tert-butyl-4-(2,4-difluorophenyl)pyrrolidine-3-carboxylic acid from 2-chloro-1-(2,4-difluorophenyl)-ethanone with an overall yield of 71%. This methodology exemplifies the potential application in the synthesis of complex chiral molecules, showcasing the capability to achieve high enantiomeric excess (ee) and chemical purity through a series of optimized reactions, including catalytic asymmetric reduction and conjugate addition of secondary amines to acrylonitrile, followed by a key nitrile anion 5-exo-tet cyclization (Chung et al., 2005).
Antithrombin Activity and Molecular Docking
The synthesis of enantiomerically pure pyrrolidine derivatives, specifically 4-(tert-butyl) 2-methyl 5-(4-bromophenyl)-pyrrolidine-2,4-dicarboxylate, using a FAM-catalytic methodology, resulted in compounds with potential antithrombin activity. Molecular docking studies further suggest the application of these compounds as thrombin inhibitors, highlighting the chemical's potential in therapeutic interventions against thrombosis (Ayan et al., 2013).
Synthesis and Fungicidal Activity
The interaction of substituted 3-(oxiranyl)pyridines with 4-chlorophenol or sodium 4-chlorophenoxide led to the synthesis of new substituted 2-(4-chlorophenoxy)-1-(3-pyridyl)ethan-1-ols, showcasing fungicidal activity. This application demonstrates the compound's potential in agricultural settings as a precursor to fungicidal agents, contributing to the development of new pesticides (Kuzenkov & Zakharychev, 2009).
Redox Properties and Antioxidant Application
The study of the redox properties of novel pyrrolidine derivatives containing a sterically hindered phenol fragment revealed that these compounds are irreversibly oxidized in two stages, forming a stable phenoxy radical. This finding suggests the potential use of these compounds as antioxidant agents, offering insights into the design of new antioxidants for pharmacological or materials science applications (Osipova et al., 2011).
Future Directions
The future directions for “3-[4-(tert-Butyl)-2-chlorophenoxy]pyrrolidine hydrochloride” and similar compounds could involve further exploration of their biological activity and potential applications in medicinal chemistry . The design of new pyrrolidine compounds with different biological profiles could be guided by a deeper understanding of the influence of steric factors and the spatial orientation of substituents .
properties
IUPAC Name |
3-(4-tert-butyl-2-chlorophenoxy)pyrrolidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClNO.ClH/c1-14(2,3)10-4-5-13(12(15)8-10)17-11-6-7-16-9-11;/h4-5,8,11,16H,6-7,9H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHOIHGQSXIZTOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C=C1)OC2CCNC2)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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